Cas no 1655-51-2 ((S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid)

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid structure
1655-51-2 structure
Product Name:(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid
CAS No:1655-51-2
MF:C17H14N4O6
MW:370.31626367569
CID:219868
PubChem ID:101193
Update Time:2025-04-19

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid
    • DNP-L -TRYPTOPHAN
    • L-Tryptophan,N-(2,4-dinitrophenyl)-
    • 2,4-dinitrophenyl-L-tryptophane
    • DNP-L-Tryptophan 2,4-Dinitrophenyl-L-tryptophan
    • DNP-tryptohan
    • L-Tryptophan,N-(2,4-dinitrophenyl)
    • N-(2,4-dinitrophenyl)-L-tryptophan
    • Nsc526958
    • N-2,4-DNP-L-TRYPTOPHAN
    • Nα-(2,4-Dinitrophenyl)tryptophan
    • 1655-51-2
    • (S)-2-(2,4-dinitrophenylamino)-3-(1H-indol-3-yl)propanoic acid
    • DTXSID501297100
    • DNP-L-tryptophan
    • (2S)-2-(2,4-dinitroanilino)-3-(1H-indol-3-yl)propanoic acid
    • (2S)-2-[(2,4-dinitrophenyl)amino]-3-(1H-indol-3-yl)propanoic acid
    • NSC 526958
    • NS00048192
    • EINECS 216-738-3
    • L-Tryptophan, N-(2,4-dinitrophenyl)-
    • SCHEMBL1229970
    • AKOS022181472
    • LAPUOPKWYOOCKL-HNNXBMFYSA-N
    • Inchi: 1S/C17H14N4O6/c22-17(23)15(7-10-9-18-13-4-2-1-3-12(10)13)19-14-6-5-11(20(24)25)8-16(14)21(26)27/h1-6,8-9,15,18-19H,7H2,(H,22,23)/t15-/m0/s1
    • InChI Key: LAPUOPKWYOOCKL-HNNXBMFYSA-N
    • SMILES: OC([C@H](CC1=CNC2C=CC=CC1=2)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 370.09100
  • Monoisotopic Mass: 370.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 1.584g/cm3
  • Boiling Point: 699.6ºC at 760mmHg
  • Flash Point: 376.9ºC
  • Refractive Index: 1.763
  • PSA: 156.76000
  • LogP: 4.21150

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Security Information

  • WGK Germany:3
  • Storage Condition:-20ºC

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-2-((2,4-Dinitrophenyl)amino)-3-(1H-indol-3-yl)propanoic acid Pricemore >>

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